Cas no 116103-62-9 (2H-Dibenz[de,g]oxazolo[5,4,3-ij]quinolin-2-one,4,5-dihydro-7,8,10,11-tetramethoxy-)

2H-Dibenz[de,g]oxazolo[5,4,3-ij]quinolin-2-one,4,5-dihydro-7,8,10,11-tetramethoxy- structure
116103-62-9 structure
Product Name:2H-Dibenz[de,g]oxazolo[5,4,3-ij]quinolin-2-one,4,5-dihydro-7,8,10,11-tetramethoxy-
CAS No:116103-62-9
MF:C21H19NO6
MW:381.378666162491
CID:131081
PubChem ID:14138325
Update Time:2025-04-19

2H-Dibenz[de,g]oxazolo[5,4,3-ij]quinolin-2-one,4,5-dihydro-7,8,10,11-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-Dibenz[de,g]oxazolo[5,4,3-ij]quinolin-2-one,4,5-dihydro-7,8,10,11-tetramethoxy-
    • 4,5,16,17-Tetramethoxy-9-oxa-11-azapentacyclo[9.6.2.02,7.08,19.014,18]nonadeca-1(18),2,4,6,8(19),14,16-heptaen-10-one
    • 116103-62-9
    • 2H-Dibenz[de,g]oxazolo[5,4,3-ij]quinolin-2-one, 4,5-dihydro-7,8,10,11-tetramethoxy-
    • Inchi: 1S/C21H19NO6/c1-24-13-8-11-12(9-14(13)25-2)19-18-16-10(5-6-22(18)21(23)28-19)7-15(26-3)20(27-4)17(11)16/h7-9H,5-6H2,1-4H3
    • InChI Key: BKQMUMRIEUQANP-UHFFFAOYSA-N
    • SMILES: O1C(N2CCC3C=C(C(=C4C5C=C(C(=CC=5C1=C2C=34)OC)OC)OC)OC)=O

Computed Properties

  • Exact Mass: 381.12123733g/mol
  • Monoisotopic Mass: 381.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 66.5Ų

2H-Dibenz[de,g]oxazolo[5,4,3-ij]quinolin-2-one,4,5-dihydro-7,8,10,11-tetramethoxy- Related Literature

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